Cas no 1070-07-1 ((2R)-2,3-Bis(tetradecyloxy)propan-1-OL)

• Product Name: (2R)-2,3-Bis(tetradecyloxy)propan-1-OL
• CAS No: 1070-07-1
• MF: C₃₁H₆₄O₃
• MW: 484.838070869446
• CID: 2624331
• PubChem ID: 13418277
• Update Time: 2025-04-21

(2R)-2,3-Bis(tetradecyloxy)propan-1-OL Chemical and Physical Properties

Names and Identifiers

• SCHEMBL5607219
• DTXSID00540198
• IAJHLVPJJCPWLF-WJOKGBTCSA-N
• 1070-07-1
• (R)-1,2-Bis-tetradecyloxy-propan-3-ol
• (2R)-2,3-BIS(TETRADECYLOXY)PROPAN-1-OL
• (2R)-2,3-Bis(tetradecyloxy)propan-1-OL

• Inchi： 1S/C31H64O3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-33-30-31(29-32)34-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h31-32H,3-30H2,1-2H3/t31-/m1/s1
• InChI Key： IAJHLVPJJCPWLF-WJOKGBTCSA-N
• SMILES： O([C@H](CO)COCCCCCCCCCCCCCC)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 484.48554590Da
• Monoisotopic Mass: 484.48554590Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 30
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.6
• Topological Polar Surface Area: 38.7Ų